Phthalide
Phthalide
Phthalide, also known as 1-phthalanone or isobenzofuranone, belongs to the class of organic compounds known as phthalides. Phthalides are compounds containing a 3-hydrocarbylidene-2-benzofuran-1(3H)-one moiety, . Phthalide exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, phthalide is primarily located in the cytoplasm. Phthalide is also a parent compound for other transformation products, including but not limited to, bromosulfophthalein sodium, bromosulfophthalein, and (Z)-3-butylidene-7-hydroxyphthalide. Phthalide has a sweet, coconut, and coumarin taste.
2-benzofuran-1(3H)-one is a gamma-lactone that is 1,3-dihydro-2-benzofuran in which the hydrogens at position 1 are replaced by an oxo group. It is a gamma-lactone and a member of 2-benzofurans.
2-benzofuran-1(3H)-one is a gamma-lactone that is 1,3-dihydro-2-benzofuran in which the hydrogens at position 1 are replaced by an oxo group. It is a gamma-lactone and a member of 2-benzofurans.
Brand Name:
Vulcanchem
CAS No.:
87-41-2
VCID:
VC0148349
InChI:
InChI=1S/C8H6O2/c9-8-7-4-2-1-3-6(7)5-10-8/h1-4H,5H2
SMILES:
C1C2=CC=CC=C2C(=O)O1
Molecular Formula:
C₈H₆O₂
Molecular Weight:
134.13 g/mol
Phthalide
CAS No.: 87-41-2
Reference Standards
VCID: VC0148349
Molecular Formula: C₈H₆O₂
Molecular Weight: 134.13 g/mol
CAS No. | 87-41-2 |
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Product Name | Phthalide |
Molecular Formula | C₈H₆O₂ |
Molecular Weight | 134.13 g/mol |
IUPAC Name | 3H-2-benzofuran-1-one |
Standard InChI | InChI=1S/C8H6O2/c9-8-7-4-2-1-3-6(7)5-10-8/h1-4H,5H2 |
Standard InChIKey | WNZQDUSMALZDQF-UHFFFAOYSA-N |
SMILES | C1C2=CC=CC=C2C(=O)O1 |
Canonical SMILES | C1C2=CC=CC=C2C(=O)O1 |
Boiling Point | 290.0 °C |
Melting Point | 75.0 °C 75 °C 75°C |
Physical Description | Solid |
Description | Phthalide, also known as 1-phthalanone or isobenzofuranone, belongs to the class of organic compounds known as phthalides. Phthalides are compounds containing a 3-hydrocarbylidene-2-benzofuran-1(3H)-one moiety, . Phthalide exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, phthalide is primarily located in the cytoplasm. Phthalide is also a parent compound for other transformation products, including but not limited to, bromosulfophthalein sodium, bromosulfophthalein, and (Z)-3-butylidene-7-hydroxyphthalide. Phthalide has a sweet, coconut, and coumarin taste. 2-benzofuran-1(3H)-one is a gamma-lactone that is 1,3-dihydro-2-benzofuran in which the hydrogens at position 1 are replaced by an oxo group. It is a gamma-lactone and a member of 2-benzofurans. |
Synonyms | 1-Phthalanone; 2-Benzofuran-1(3H)-one; 2-Hydroxymethylbenzoic Acid γ-Lactone; 3H-Isobenzofuran-1-one; NSC 1469; Phthalolactone; 1(3H)-Isobenzofuranone |
Vapor Pressure | 0.00 mmHg |
PubChem Compound | 6885 |
Last Modified | Nov 11 2021 |
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